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Compound of Interest

Compound Name: OT-82

Cat. No.: B609787 Get Quote

OT-82 is a potent and selective orally active inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), which shows significant antineoplastic activity, particularly against hematological

malignancies.[1][2][3][4] As a potent research compound, proper handling, and disposal are

crucial to ensure personnel safety and experimental integrity. This document provides the

essential procedural guidance for researchers, scientists, and drug development professionals.

Quantitative Data Summary
For ease of reference, the key quantitative and physical data for OT-82 are summarized in the

table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b609787?utm_src=pdf-interest
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.selleckchem.com/products/ot-82.html
https://www.medchemexpress.com/ot-82.html
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/nampt-inhibitor-ot-82
https://www.medkoo.com/products/36599
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1800487-55-1[1][5]

Molecular Formula C₂₆H₂₁FN₄O[5]

Molecular Weight 424.5 g/mol [5]

Appearance Solid powder[4]

Solubility

Soluble in DMSO and Methanol.[4][5]

Specifically, up to 85 mg/mL (200.24 mM) in

fresh DMSO.[1]

Storage
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[4]

In Vitro Potency (IC₅₀)
1.01-5.64 nM against a panel of 12

hematological cancer cells.[5]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for OT-82 does not classify the substance as hazardous

under the Globally Harmonized System (GHS) and assigns it a health hazard rating of 0, it is a

potent bioactive molecule. Therefore, adherence to standard precautionary measures for

handling potent chemical compounds is essential. The following PPE is recommended:

Gloves: Two pairs of chemotherapy-rated, powder-free nitrile gloves should be worn.[6]

Since no specific glove material recommendation is available, ensure gloves are

impermeable and resistant to the solvent being used (e.g., DMSO, methanol).

Eye Protection: Safety glasses with side shields are required at a minimum. For procedures

with a risk of splashing (e.g., preparing stock solutions), a face shield used in combination

with safety glasses or goggles is recommended for enhanced protection.[7][8]

Lab Coat: A disposable, fluid-resistant gown or a dedicated lab coat should be worn to

protect from potential contamination.[6]

Respiratory Protection: Not generally required for handling small quantities in solution.

However, when handling the solid powder, especially outside of a containment device, a
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NIOSH-approved respirator (e.g., N95) is recommended to prevent inhalation.[6] All weighing

and initial dilutions of the powder should ideally be performed in a chemical fume hood or a

biological safety cabinet.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for safely preparing a stock solution of OT-82.

Materials:

OT-82 solid powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (see above)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Preparation: Don all required PPE. Perform all operations involving the solid compound

within a chemical fume hood to minimize inhalation risk.

Weighing: Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of OT-82 powder into the tube. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.245 mg of OT-82 (Molecular Weight = 424.5

g/mol ).

Solubilization: Using a calibrated micropipette, add the calculated volume of fresh DMSO to

the tube containing the OT-82 powder. For the 4.245 mg of OT-82, add 1 mL of DMSO.
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Mixing: Cap the tube securely and vortex gently until the solid is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for long-term stability.[4]

Waste Disposal: Dispose of all contaminated materials (e.g., pipette tips, empty vials, gloves)

in a designated hazardous chemical waste container according to your institution's

guidelines.

Visualized Workflows and Pathways
The following diagrams illustrate key logical relationships and workflows for handling OT-82.
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Caption: Workflow for the safe handling and disposal of OT-82.
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Caption: Simplified NAMPT signaling pathway inhibited by OT-82.

Disposal Plan
All waste materials contaminated with OT-82, including unused stock solutions, contaminated

labware (pipette tips, tubes), and used PPE, must be disposed of as hazardous chemical

waste. Do not dispose of OT-82 down the drain or in regular trash. Collect all waste in a clearly

labeled, sealed container and follow your institution's specific procedures for hazardous waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609787?utm_src=pdf-body-img
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pickup and disposal. In case of a spill, contain the spill with absorbent material, decontaminate

the area, and dispose of all cleanup materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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